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Compound of Interest

3,5-Dibromo-2-chloro-6-
Compound Name:
methylpyridine

Cat. No.: B1328752

3,5-Dibromo-2-chloro-6-methylpyridine (CAS No. 1000018-58-5) is a halogenated pyridine
derivative with potential applications in pharmaceutical and fine chemical synthesis. As with
many specialized research chemicals, comprehensive toxicological and hazard data for this
specific compound are not readily available in public databases. The Safety Data Sheet (SDS)
for this compound often indicates "no data available" for key hazard classifications[1]. This
guide is designed for researchers, scientists, and drug development professionals to navigate
this data scarcity. By synthesizing information from structurally analogous compounds, we will
construct a robust safety framework and establish best practices for handling, storage, and
emergency response. This approach, grounded in the principles of chemical similarity and
precautionary risk assessment, provides a reliable foundation for safe laboratory operations.

Section 1: Hazard Assessment through Structural
Analogy

The toxicological profile of a compound is intrinsically linked to its chemical structure. In the
absence of direct data for 3,5-Dibromo-2-chloro-6-methylpyridine, we can infer a probable
hazard profile by examining related, well-characterized molecules. The presence of a pyridine
ring substituted with bromine, chlorine, and a methyl group suggests potential for skin, eye, and
respiratory irritation, as well as possible acute toxicity.

The following table summarizes the GHS hazard classifications for several structural analogs.
The consistent pattern of warnings across these related compounds forms the basis for our
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recommended safety protocols.

Compound CAS No.

GHS Hazard
Statements

Signal Word

3-Bromo-2-chloro-6-
o 185017-72-5
methylpyridine

H301: Toxic if
swallowedH315:
Causes skin
irritationH318: Causes
serious eye
damageH335: May
cause respiratory

irritation

Danger

3,5-Dibromopyridine 625-92-3

H302: Harmful if
swallowedH315:
Causes skin
irritationH319: Causes
serious eye
irritationH335: May
cause respiratory

irritation

Warning

3,6-Dibromo-2-
methylpyridine

39919-65-8

H302: Harmful if
swallowedH312:
Harmful in contact
with skinH315:
Causes skin
irritationH319: Causes
serious eye
irritationH335: May
cause respiratory
irritation

Warning

2-Amino-3,5-dibromo-
o 91872-10-5
6-methylpyridine

H315: Causes skin
irritationH319: Causes

serious eye irritation

Warning

Data synthesized from multiple sources[2][3][4][5][6][7]-

© 2025 BenchChem. All rights reserved.

2/10

Tech Support


https://www.jubilantingrevia.com/uploads/files/61msds_0621AmGhs15Div.3sds3,5-Dibromopyridine.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/3-Bromo-2-chloro-6-methylpyridine
https://www.fishersci.de/store/msds?partNumber=11347209&countryCode=DE&language=en
https://www.sigmaaldrich.com/JP/ja/product/aldrich/776971
https://chemical-label.com/en/ghs/print-clp/185017-72-5/3-bromo-2-chloro-6-methylpyridine
https://www.sigmaaldrich.com/DE/de/product/aldrich/776971
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1328752?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Based on this comparative analysis, it is prudent to handle 3,5-Dibromo-2-chloro-6-
methylpyridine as a substance that is, at a minimum:

Harmful or Toxic if Swallowed.

Causes Skin Irritation.

Causes Serious Eye Irritation/Damage.

May Cause Respiratory Irritation.

These inferred hazards necessitate stringent adherence to the engineering controls, personal
protective equipment (PPE), and handling protocols detailed below.

Section 2: Personal Protective Equipment (PPE) &
Hygiene

A multi-layered approach to personal protection is critical. The selection of PPE must be based
on the highest potential risk identified from the structural analogs, which includes acute toxicity
and severe eye damage.

Core PPE Requirements
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Equipment

Specification

Rationale

Hand Protection

Nitrile rubber gloves.

Provides a barrier against skin
contact, which is known to
cause irritation from analogous
compounds[4][8]. Gloves must
be inspected before use and
disposed of properly after
handling[8].

Eye/Face Protection

Tightly fitting safety goggles or

a full-face shield.

Essential to prevent contact
that could lead to serious eye
irritation or damage, a common
hazard among halogenated

pyridines[3].

Skin and Body Protection

Long-sleeved laboratory coat.

Prevents accidental skin

contact on arms and torso.

Respiratory Protection

Use in a well-ventilated area. A
NIOSH/MSHA or European
Standard EN 136 approved
respirator may be required for
large-scale use or in

emergencies[4][8].

Protects against inhalation of
dust or vapors, which may
cause respiratory tract
irritation[2][3][4].

Workflow for Donning and Doffing PPE

Proper procedure in putting on and taking off PPE is as crucial as the equipment itself to

prevent cross-contamination.
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Doffing Sequence (Taking Off)

2. Goggles / Face Shielta—> 3. Lab Coat

Donning Sequence (Putting On)

1. Lab Coat 2. Respirator (if neededD—>[3. Goggles / Face Shield

Click to download full resolution via product page

Caption: Sequential workflow for donning and doffing Personal Protective Equipment.

Workplace Hygiene

Always wash hands and face thoroughly after handling the compound[2]. Do not eat, drink, or
smoke in the laboratory area[2]. Contaminated clothing should be removed immediately and
laundered before reuse[2].

Section 3: Engineering Controls and Safe Handling

Engineering controls are the primary line of defense in minimizing exposure.

¢ Ventilation: Always handle 3,5-Dibromo-2-chloro-6-methylpyridine inside a certified
chemical fume hood to minimize inhalation risk. Ensure adequate ventilation and that
eyewash stations and safety showers are in close proximity to the workstation[4][9].

e Handling: Avoid the formation of dust and aerosols[1][10]. Use personal protective equipment
as required[4]. Avoid contact with skin, eyes, and clothing.

Section 4: Emergency Procedures
First-Aid Measures

Immediate and appropriate first aid is critical in the event of an exposure.
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If Inhaled: Move the person into fresh air. If breathing is difficult, give oxygen. If not
breathing, give artificial respiration and consult a doctor immediately[1][4].

In Case of Skin Contact: Take off contaminated clothing immediately. Wash off with soap and
plenty of water for at least 15 minutes and consult a doctor[1][4][10].

In Case of Eye Contact: Rinse cautiously with pure water for at least 15 minutes, also under
the eyelids. Remove contact lenses, if present and easy to do. Continue rinsing and seek
immediate medical attention[1][2][4].

If Swallowed: Rinse mouth with water. Do NOT induce vomiting. Never give anything by
mouth to an unconscious person. Call a doctor or Poison Control Center immediately[1][2].

Accidental Release and Spill Management

A prompt and well-defined response to a spill is essential to mitigate hazards.

Step-by-Step Spill Protocol:

Evacuate: Evacuate non-essential personnel from the spill area[8].
Ventilate: Ensure the area is well-ventilated (within a fume hood if possible).

Contain: Wear full PPE. For solid spills, sweep up and shovel into a suitable, closed
container for disposal without creating dust[4][8].

Absorb: For any remaining residue or if the material is dissolved, absorb with an inert
material (e.g., dry sand, earth, or vermiculite)[2].

Decontaminate: Clean the spill area thoroughly.

Dispose: Dispose of all contaminated materials as hazardous waste in accordance with
local, state, and federal regulations[2].
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Caption: Decision tree for responding to a chemical spill.
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Section 5: Fire and Explosion Hazards

o Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam to
extinguish a fire[1][11].

o Specific Hazards: During thermal decomposition, toxic vapors may be released, including
nitrogen oxides, hydrogen bromide, and carbon monoxide[2].

o Firefighter Protection: Firefighters must wear self-contained breathing apparatus (SCBA) and
full protective gear[1][2].

Section 6: Storage and Disposal

o Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place[2]. Keep
away from incompatible materials such as strong oxidizing agents[2].

» Disposal: Disposal of this material and its container must be done in accordance with all
applicable federal, state, and local regulations. Contact a licensed professional waste
disposal service[2][8].

Conclusion

While specific hazard data for 3,5-Dibromo-2-chloro-6-methylpyridine is limited, a
comprehensive safety protocol can be effectively established by analyzing its structural
analogs. The evidence strongly suggests that this compound should be treated as, at a
minimum, an irritant to the skin, eyes, and respiratory system, and as being harmful or toxic if
ingested. All laboratory operations involving this compound must be conducted within a
chemical fume hood with strict adherence to the personal protective equipment guidelines
outlined in this document. By embracing a culture of caution and following these scientifically-
grounded procedures, researchers can handle this compound with a high degree of safety.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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